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Compound of Interest

Compound Name: Glutaminase C-IN-1

Cat. No.: B1671598 Get Quote

Glutaminase C-IN-1 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Glutaminase C-IN-1 (also known as CB-839 or Telaglenastat).

Frequently Asked Questions (FAQs)
Q1: What is Glutaminase C-IN-1 and what is its mechanism of action?

Glutaminase C-IN-1 (also referred to as CB-839 or Telaglenastat) is a potent, selective, and

orally bioavailable allosteric inhibitor of glutaminase C (GAC), a key enzyme in cancer cell

metabolism.[1][2][3] GAC catalyzes the conversion of glutamine to glutamate, which is a critical

step for the proliferation of many cancer cells that are "addicted" to glutamine.[4][5] By

inhibiting GAC, Glutaminase C-IN-1 disrupts cancer cell metabolism, leading to reduced cell

growth and proliferation.[1][6]

Q2: What are the common solubility issues with Glutaminase C-IN-1?

Glutaminase C-IN-1 is a crystalline solid that is sparingly soluble in aqueous buffers.[7] This

can present challenges when preparing solutions for in vitro and in vivo experiments. Direct

dissolution in aqueous media like PBS or cell culture medium is often difficult and can lead to

precipitation.
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Q3: How should I store Glutaminase C-IN-1 powder and its stock solutions?

Powder: The solid form of Glutaminase C-IN-1 should be stored at -20°C for long-term

stability, where it can be stable for at least three years.[2]

Stock Solutions: It is recommended to aliquot stock solutions to avoid repeated freeze-thaw

cycles.[1][2] For long-term storage, stock solutions in DMSO can be kept at -80°C for up to

one year.[1][2] For shorter periods, storage at -20°C for up to one month is also acceptable.

[2] Aqueous solutions are not recommended for storage for more than one day.[7]

Troubleshooting Guide: Solubility Issues and
Solutions
In Vitro Experiments
Problem: I am having trouble dissolving Glutaminase C-IN-1 for my cell culture experiments.

Solution: Due to its poor aqueous solubility, a two-step dissolution process is recommended.

Detailed Protocol: Preparing a Stock Solution for In Vitro Use

Prepare a high-concentration stock solution in an organic solvent. Dimethyl sulfoxide

(DMSO) is the most commonly recommended solvent.[2][7][8] Use fresh, anhydrous DMSO

as moisture can reduce solubility.[2]

Gently warm and vortex. To aid dissolution, you can warm the solution to 37°C and vortex or

sonicate.[8]

Dilute the stock solution. For your final working concentration in cell culture medium, dilute

the DMSO stock solution. It is crucial to add the DMSO stock to the aqueous medium and

not the other way around to avoid precipitation. Pre-warming the culture medium to 37°C can

also help prevent precipitation.[9]

Quantitative Solubility Data for In Vitro Use
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Solvent Approximate Solubility Reference

DMSO 20 mg/mL [7]

DMSO 48 mg/mL (100.96 mM) [2]

DMSO 25 mg/mL (52.59 mM) [8]

DMSO 100 mg/mL (174.95 mM) [10]

Dimethylformamide (DMF) 10 mg/mL [7]

Ethanol Insoluble [2]

Water Insoluble [2]

1:2 DMSO:PBS (pH 7.2) ~0.33 mg/mL [7]

In Vivo Experiments
Problem: I need to prepare Glutaminase C-IN-1 for oral gavage or intraperitoneal injection in

animal models, but it's not dissolving in simple aqueous vehicles.

Solution: For in vivo studies, specific formulation vehicles are required to achieve a stable and

homogenous suspension or solution suitable for administration.

Detailed Protocols: Preparing Formulations for In Vivo Use

Method 1: Corn Oil-Based Suspension

This method is suitable for creating a suspension for oral or intraperitoneal administration.

Prepare a concentrated stock solution of Glutaminase C-IN-1 in DMSO (e.g., 25 mg/mL).[1]

Add the DMSO stock solution to corn oil. For example, to prepare a 1 mL working solution,

add 100 µL of the 25 mg/mL DMSO stock to 900 µL of corn oil.[1]

Mix thoroughly to ensure a homogenous suspension. This should be used immediately for

optimal results.[1]

Method 2: PEG300, Tween-80, and Saline Formulation
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This protocol yields a suspended solution suitable for oral and intraperitoneal injection.[1]

Prepare a concentrated stock solution in DMSO (e.g., 25 mg/mL).[1]

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix well.[1]

Add 50 µL of Tween-80 to the mixture and mix again.[1]

Finally, add 450 µL of saline to bring the total volume to 1 mL and mix thoroughly.[1]

Method 3: Hydroxypropyl-β-cyclodextrin (HPBCD) Formulation

This vehicle has been used for in vivo treatments with CB-839.[11][12]

Prepare a vehicle solution of 25% (w/v) hydroxypropyl-β-cyclodextrin in 10 mmol/L citrate

buffer (pH 2.0).[11][12]

Dissolve the Glutaminase C-IN-1 directly in this vehicle to the desired concentration for oral

gavage.[11]

Quantitative Data for In Vivo Formulations
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Vehicle
Composition

Final
Concentration

Administration
Route

Reference

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (clear

solution)
Oral, Intraperitoneal [1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.5 mg/mL

(suspended solution)
Oral, Intraperitoneal [1]

25% Hydroxypropyl-β-

cyclodextrin in 10

mmol/L citrate (pH

2.0)

Not specified Oral Gavage [11][12]

DMSO and Sunflower

Oil
20 mg/mL Oral Gavage [13]
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Caption: Inhibition of Glutaminase C by Glutaminase C-IN-1 blocks glutamine metabolism.
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Step 1: Stock Solution Preparation

Step 2: Working Solution Preparation

Weigh Glutaminase C-IN-1
powder

Add anhydrous DMSO

Vortex/Sonicate to
dissolve completely

Add small volume of
DMSO stock to medium

Dilute

Pre-warm cell
culture medium to 37°C

Mix gently

Ready for cell treatment

Click to download full resolution via product page

Caption: Workflow for preparing Glutaminase C-IN-1 solutions for in vitro experiments.
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Caption: Decision tree for selecting an appropriate in vivo formulation for Glutaminase C-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

